4-Piperidineacetonitrile,a-phenyl-, hydrochloride (1:1)
Overview
Description
“4-Piperidineacetonitrile, α-phenyl-, hydrochloride (1:1)” is a chemical compound with the CAS number 83898-13-9 . It has a molecular weight of 236.743 and a molecular formula of C13H17ClN2 .
Molecular Structure Analysis
The molecular structure of “4-Piperidineacetonitrile, α-phenyl-, hydrochloride (1:1)” consists of 13 carbon atoms, 17 hydrogen atoms, 1 nitrogen atom, and 1 chlorine atom . The exact mass is 236.10800 .Physical And Chemical Properties Analysis
The compound has a density of 1.046g/cm3 . It has a boiling point of 348.6ºC at 760 mmHg . The flash point is 164.6ºC .Scientific Research Applications
Drug Design and Synthesis
Piperidines, including 4-Piperidineacetonitrile,a-phenyl-, hydrochloride (1:1), are among the most important synthetic fragments for designing drugs . They play a significant role in the pharmaceutical industry, with their derivatives present in more than twenty classes of pharmaceuticals . The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry .
Biological and Pharmacological Applications
Piperidine derivatives have outstanding therapeutic effects and play eminent roles in medicinal, synthetic, and bio-organic chemistry . They have been found to have anti-cancer, antihypertensive, antiulcer, antimicrobial, and many other therapeutic applications .
Role in Organic Reactions
Acetonitrile, a component of 4-Piperidineacetonitrile,a-phenyl-, hydrochloride (1:1), can be used as an important synthon in many types of organic reactions . Because of its enrichment, low price, and excellent solvent properties, acetonitrile has been widely applied as a common solvent in organic synthesis .
Inhibition of PARP 1 and 2
Compounds containing a piperidine moiety, such as 2-phenyl-2-(piperidin-4-yl)acetonitrile hydrochloride, have been found to display excellent inhibition of PARP 1 and 2 . In a whole cell assay, it inhibited PARP activity and inhibited proliferation of cancer cells with mutant BRCA-1 and BRCA-2 .
Antiproliferation Activities against BRCA-1 and BRCA-2 Deficient Cancer Cells
This compound displays antiproliferation activities against BRCA-1 and BRCA-2 deficient cancer cells, with high selectivity over BRCA proficient cells .
COX-1 Inhibitory Activity
Compounds related to 2-phenyl-2-(piperidin-4-yl)acetonitrile hydrochloride have been found to have weak COX-1 inhibitory activity .
Safety and Hazards
The safety data sheet for “4-Piperidineacetonitrile, α-phenyl-, hydrochloride (1:1)” suggests that it should be handled with care. If inhaled, the person should be moved to fresh air and given artificial respiration if not breathing . In case of skin contact, the area should be washed off with soap and plenty of water . If swallowed, the mouth should be rinsed with water . The compound should be stored away from heat, sparks, open flames, and hot surfaces .
properties
IUPAC Name |
2-phenyl-2-piperidin-4-ylacetonitrile;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16N2.ClH/c14-10-13(11-4-2-1-3-5-11)12-6-8-15-9-7-12;/h1-5,12-13,15H,6-9H2;1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WRDAZTDNMRJELV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCCC1C(C#N)C2=CC=CC=C2.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H17ClN2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
236.74 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Piperidineacetonitrile,a-phenyl-, hydrochloride (1:1) | |
CAS RN |
83898-13-9 |
Source
|
| Record name | 4-Piperidineacetonitrile, α-phenyl-, hydrochloride (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=83898-13-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | NSC80680 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=80680 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | α-phenylpiperidine-4-acetonitrile monohydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.073.815 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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